Cas no 21403-24-7 (N-(thiophen-2-ylmethyl)acetamide)

• Product Name: N-(thiophen-2-ylmethyl)acetamide
• CAS No: 21403-24-7
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD01743587
• CID: 257601
• PubChem ID: 30617
• Update Time: 2025-04-19

N-(thiophen-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-thienylmethyl)-
• BRN 0116637
• N-[(Thiophen-2-yl)methyl]acetamide
• N-acetyl-2-thenylamine
• 2-acetylaminomethylthiophene
• BQRIKSCISYLMQV-UHFFFAOYSA-N
• NCGC00329364-01
• SCHEMBL885325
• AKOS001136644
• DTXSID00943963
• AB01322974-02
• N-(thiophen-2-ylmethyl)acetamide
• 4-18-00-07104 (Beilstein Handbook Reference)
• 2-Thenylacetamide
• N-[(Thiophen-2-yl)methyl]ethanimidic acid
• CS-0245626
• HMS1776M16
• Z29693692
• F2199-0231
• 21403-24-7
• EN300-30758
• N-(thien-2-ylmethyl)acetamide
• ACETAMIDE, N-2-THENYL-

• MDL： MFCD01743587
• Inchi： 1S/C7H9NOS/c1-6(9)8-5-7-3-2-4-10-7/h2-4H,5H2,1H3,(H,8,9)
• InChI Key： BQRIKSCISYLMQV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C)=O

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.040485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.156
• Boiling Point: 346.4°Cat760mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.545
• PSA: 29.1
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(thiophen-2-ylmethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)